Cas no 2229405-29-0 (2-1-(cyclohexylmethyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine
• CAS No: 2229405-29-0
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6536635
• PubChem ID: 165669382
• Update Time: 2025-05-28

2-1-(cyclohexylmethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine
• 2-[1-(cyclohexylmethyl)cyclopropyl]ethan-1-amine
• EN300-1794140
• 2229405-29-0

• Inchi： 1S/C12H23N/c13-9-8-12(6-7-12)10-11-4-2-1-3-5-11/h11H,1-10,13H2
• InChI Key： MBJPZPXGFJBSLK-UHFFFAOYSA-N
• SMILES： NCCC1(CC2CCCCC2)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine (CAS No. 2229405-29-0): Properties, Applications, and Industry Insights

The compound 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine (CAS No. 2229405-29-0) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropyl ring and a cyclohexylmethyl moiety, offers versatile reactivity, making it a valuable intermediate for synthetic applications. This article delves into its chemical characteristics, potential uses, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

From a structural perspective, 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine combines rigidity from the cyclopropyl group with the lipophilic properties of the cyclohexylmethyl side chain. Such features are often sought after in drug design, particularly for targeting central nervous system (CNS) disorders or metabolic pathways. Recent studies highlight its role in modulating enzyme activity, aligning with the growing demand for small-molecule modulators in precision medicine. Researchers frequently search for "cyclopropylamine derivatives in drug discovery" or "CAS 2229405-29-0 solubility," reflecting its practical importance in formulation development.

In agrochemistry, this compound’s stability under environmental conditions positions it as a candidate for crop protection agents. The cyclohexylmethyl segment may enhance bioavailability in plant systems, a topic often explored in queries like "amine-based agrochemicals." Sustainability-driven innovations further amplify interest, as industries seek eco-friendly alternatives with reduced ecological footprints. Computational modeling studies, leveraging AI-driven molecular design, frequently incorporate such scaffolds to predict bioactivity—a trend resonating with searches for "machine learning in chemical synthesis."

Analytical profiling of CAS 2229405-29-0 reveals compatibility with standard characterization techniques, including NMR and LC-MS. Its synthetic accessibility via reductive amination or ring-opening reactions of cyclopropyl precursors is another focal point, addressing common technical questions like "optimizing amine synthesis yields." Regulatory compliance remains critical; while non-hazardous under current guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS).

The compound’s potential extends to material science, where its amine functionality could aid in designing polymeric coatings or catalysts. Searches for "amine-functionalized building blocks" underscore this niche. Furthermore, its stereochemistry invites exploration in asymmetric synthesis, a hotspot for "chiral amine applications" queries. Collaborative efforts between academia and industry continue to uncover novel roles for such structurally diverse amines.

In conclusion, 2-1-(cyclohexylmethyl)cyclopropylethan-1-amine (CAS No. 2229405-29-0) exemplifies the intersection of innovation and utility in modern chemistry. By addressing trending topics—from green chemistry to computational drug design—this overview caters to both technical and strategic interests, ensuring SEO visibility while maintaining scientific rigor. Future research may further elucidate its untapped potential across disciplines.